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Compound of Interest

Compound Name:
Sodium Propane-1-sulfonate

Hydrate

Cat. No.: B1593182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 304672-01-3

Introduction
Sodium Propane-1-sulfonate Hydrate is an organic sodium salt. This document provides a

comprehensive overview of its chemical and physical properties, available experimental

protocols for the synthesis of related compounds, and its applications, particularly within the

realms of chemical synthesis and materials science.

Chemical and Physical Properties
The quantitative data for Sodium Propane-1-sulfonate Hydrate (CAS: 304672-01-3) is

summarized in the table below. This information has been compiled from various chemical

suppliers and databases.[1][2][3][4][5][6][7]
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Property Value Source

Molecular Formula C₃H₇NaO₃S·H₂O [2][5]

Molecular Weight 164.16 g/mol [2][3][4][5]

Appearance
White to off-white crystalline

solid
[1]

Purity ≥98% or 99% [1][2][3][4]

Melting Point 250 °C (decomposes) [2][3][4]

Solubility
Soluble in water (10% solution

is clear and colorless)
[2][3][4]

Synonyms

1-Propanesulfonic acid sodium

salt monohydrate, Sodium 1-

propanesulfonate

monohydrate

[2][3][4][7]

Experimental Protocols
While specific experimental protocols for the direct synthesis of Sodium Propane-1-sulfonate
Hydrate are not readily available in the public domain, the synthesis of structurally related

sulfonates is well-documented in patent literature. The following protocols for the synthesis of

sodium 3-mercapto-propanesulfonate (MPS) and sodium polydithio-dipropyl sulfonate (SPS)

can be adapted by researchers.

Synthesis of Sodium 3-mercapto-propanesulfonate
(MPS)
This procedure is based on the reaction of sodium hydrosulfide with 1,3-propane sultone.[8][9]

Materials:

Sodium methoxide

Organic solvent (e.g., methanol)
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Hydrogen sulfide gas

1,3-propane sultone (PS)

Procedure:

Dissolve sodium methoxide in an organic solvent.

Introduce hydrogen sulfide gas into the solution while stirring under controlled temperature

conditions (10-40 °C) to produce high-purity sodium hydrosulfide.

Add 1,3-propane sultone to the sodium hydrosulfide solution, maintaining the temperature

between 10-40 °C.

After the initial reaction, the temperature is raised to 50-60 °C for approximately one hour.

Cool the reaction mixture to 15-35 °C.

The resulting solid, sodium 3-mercapto-propanesulfonate, is isolated by filtration.

Synthesis of Sodium Polydithio-dipropyl Sulfonate
(SPS) from MPS
This protocol describes the oxidative coupling of MPS to form SPS.[9][10][11][12]

Materials:

Sodium 3-mercapto-propanesulfonate (MPS) solution

Oxidizing agent (e.g., tert-butyl hydroperoxide or hydrogen peroxide)

Methanol

Procedure:

To the MPS solution obtained from the previous synthesis, add the oxidizing agent.

The reaction mixture is heated to 50-60 °C and maintained for 3-5 hours.
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Further, the temperature is increased to 70-80 °C for 1-3 hours.

After the reaction is complete, the solution is decolorized and dehydrated.

Methanol is added to precipitate the product.

The solid sodium polydithio-dipropyl sulfonate is collected by filtration and dried.

Visualization of Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of sodium alkane

sulfonates, based on the protocols described above.

Caption: Generalized workflow for the synthesis of sodium alkane sulfonates.

Applications in Research and Development
Sodium Propane-1-sulfonate and its derivatives are utilized in various scientific and industrial

applications:

Surfactant and Emulsifier: Due to its amphiphilic nature, it is used as a surfactant in

detergents and emulsifiers.[1]

Biochemical Research: It can be employed as a stabilizing agent for proteins and enzymes.

[1]

Electrodeposition: The related compound, 3-mercapto-1-propanesulfonic acid (MPSA), is a

key additive in copper electrodeposition for the fabrication of microelectronics. It acts as an

accelerator and brightener, influencing the morphology and structure of the deposited copper

films.

Drug Development: While not a common active pharmaceutical ingredient itself, sulfonate

salts are important in drug development for forming stable and soluble salts of active

compounds.[13] The study of the solubility and stability of drugs can involve the use of such

compounds.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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